Cas no 1365942-99-9 ([1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine)

• Product Name: [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine
• CAS No: 1365942-99-9
• MF: C₅H₇F₂N₃
• MW: 147.125987291336
• CID: 5575476
• PubChem ID: 84224484
• Update Time: 2025-11-07

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine
• C-(1-Difluoromethyl-1H-pyrazol-4-yl)-methylamine
• 1H-Pyrazole-4-methanamine, 1-(difluoromethyl)-

• Inchi： 1S/C5H7F2N3/c6-5(7)10-3-4(1-8)2-9-10/h2-3,5H,1,8H2
• InChI Key： ZCNVZHJYOLUBJF-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(CN)C=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 196.5±40.0 °C(Predicted)
• pka: 8.60±0.29(Predicted)

Additional information on [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine

Comprehensive Overview of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine (CAS No. 1365942-99-9)

[1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine (CAS No. 1365942-99-9) is a specialized heterocyclic amine compound with significant potential in pharmaceutical and agrochemical research. This compound features a pyrazole core substituted with a difluoromethyl group and an aminomethyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural properties have garnered attention in the development of novel bioactive molecules.

The chemical properties of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine include a molecular weight of 147.12 g/mol and a purity typically exceeding 98%. The presence of the difluoromethyl group enhances its metabolic stability, a critical factor in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and other targeted therapies, aligning with current trends in precision medicine and personalized healthcare.

In the pharmaceutical industry, [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine is explored for its potential in treating inflammatory diseases and cancer. Its ability to modulate key enzymatic pathways makes it a candidate for next-generation therapeutics. Recent studies highlight its utility in designing small-molecule inhibitors, addressing the growing demand for innovative treatments in oncology and immunology.

The agrochemical sector also benefits from this compound, where it serves as a precursor for crop protection agents. Its structural motifs are valuable in developing pesticides and herbicides with improved efficacy and environmental safety. This aligns with the global push toward sustainable agriculture and reduced chemical footprints, topics highly relevant to modern farming practices.

From a market perspective, the demand for [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine is rising, driven by advancements in drug discovery and agrochemical innovation. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial players. The compound’s patent landscape and regulatory status are also areas of interest for stakeholders navigating the competitive chemical market.

For researchers and industry professionals, understanding the synthesis and applications of [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine is crucial. Common queries include its solubility, stability under various conditions, and compatibility with other reagents. These practical considerations are often discussed in forums and scientific literature, reflecting the compound’s growing prominence in synthetic chemistry.

In summary, [1-(difluoromethyl)-1H-pyrazol-4-yl]methanamine (CAS No. 1365942-99-9) represents a promising chemical entity with broad applications in life sciences and agriculture. Its role in innovative research and industrial processes underscores its value, making it a focal point for future scientific and commercial developments.